Cas no 2171643-45-9 (3-(2,4-dichlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2,4-dichlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171643-45-9
• MF: C₂₅H₂₀Cl₂N₂O₅
• MW: 499.342704772949
• CID: 6188293
• PubChem ID: 165536966
• Update Time: 2025-05-21

3-(2,4-dichlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dichlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(2,4-dichlorophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171643-45-9
• EN300-1506581

• Inchi： 1S/C25H20Cl2N2O5/c26-14-9-10-21(20(27)11-14)28-24(32)22(12-23(30)31)29-25(33)34-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,22H,12-13H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： YWHMOAOBYITVEI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)Cl

Computed Properties

• Exact Mass: 498.0749271g/mol
• Monoisotopic Mass: 498.0749271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2,4-dichlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(2,4-dichlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171643-45-9)

3-(2,4-dichlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171643-45-9, features a complex structural framework that includes multiple functional groups, making it a promising candidate for various therapeutic applications. The presence of both 2,4-dichlorophenyl and 9H-fluoren-9-yl moieties in its structure suggests potential interactions with biological targets, which has fueled extensive research into its pharmacological properties.

The molecular structure of this compound can be broken down into several key components. The carbamoyl group at the 3-position of the propanoic acid backbone introduces a polar and basic character, which can influence its solubility and reactivity. Additionally, the methoxycarbonyl group attached to the amino function provides another layer of complexity, potentially enhancing its binding affinity to specific biological receptors. The combination of these features makes this compound an intriguing subject for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 3-(2,4-dichlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid have led researchers to explore its potential as a lead compound in drug discovery. Specifically, the dichlorophenyl moiety has been observed to interact with certain enzymes and receptors, suggesting its utility in developing treatments for conditions such as cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for further derivatization. By modifying specific functional groups, researchers can fine-tune its pharmacological properties to improve efficacy and reduce side effects. For instance, the fluorenylmethoxycarbonyl (Fmoc) group is commonly used in peptide synthesis but also adds rigidity to the molecule, which can enhance binding stability. This flexibility makes 3-(2,4-dichlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid a valuable tool in medicinal chemistry.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the carbamoyl group typically involves condensation reactions with appropriate carboxylic acids or their derivatives. Similarly, the attachment of the fluorenylmethoxycarbonyl group requires specialized coupling techniques often employed in peptide chemistry. These synthetic challenges underscore the expertise required to produce this compound in sufficient quantities for research purposes.

In terms of biological activity, preliminary studies have suggested that 3-(2,4-dichlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid may exhibit inhibitory effects on certain enzymes implicated in disease progression. For example, its structure resembles known inhibitors of kinases and other signaling molecules that play critical roles in cancer metabolism. Additionally, the presence of both polar and non-polar regions could allow it to interact with lipid rafts or other cellular components involved in signal transduction.

The use of computational methods has also been instrumental in understanding the potential interactions of this compound with biological targets. Molecular docking simulations can predict how it might bind to specific proteins or enzymes by modeling its three-dimensional structure alongside target molecules. These simulations have helped researchers identify key residues that could be critical for its activity, guiding further optimization efforts.

The flanking groups on the propanoic acid backbone provide additional opportunities for functionalization. By introducing different substituents at strategic positions, researchers can alter solubility profiles or metabolic stability. For instance, replacing one hydrogen atom with an alkyl or aryl group could enhance oral bioavailability while minimizing off-target effects.

Ethical considerations are also important when developing new pharmaceuticals based on compounds like 3-(2,4-dichlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171643-45-9). Rigorous testing is necessary to ensure safety before moving from preclinical studies to human trials. This includes evaluating potential toxicity profiles through cell-based assays and animal models before assessing clinical efficacy.

The future directions for research on this compound are multifaceted. Further exploration into its mechanism of action could reveal novel therapeutic pathways not previously considered viable through traditional drug development approaches. Additionally